N-[3-(methylthio)phenyl]-2-(1-piperidinyl)acetamide

• IUPAC Name: N-(3-methylsulfanylphenyl)-2-piperidin-1-ylacetamide
• InChI: InChI=1S/C14H20N2OS/c1-18-13-7-5-6-12(10-13)15-14(17)11-16-8-3-2-4-9-16/h5-7,10H,2-4,8-9,11H2,1H3,(H,15,17)
• InChI Key: CKXMWRXQGSFQJM-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=CC(=C1)NC(=O)CN2CCCCC2
• Molecular Formula: C14H20N2OS
• Molecular Weight: 264.39 g/mol

Description

N-[3-(methylthio)phenyl]-2-(1-piperidinyl)acetamide is a useful research compound. Its molecular formula is C14H20N2OS and its molecular weight is 264.39 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 264.12963444 g/mol and the complexity rating of the compound is 267. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Mechanism of Action

Target of Action

CCG-43448, also known as N-[3-(methylthio)phenyl]-2-(1-piperidinyl)acetamide, is a potent small molecule inhibitor of the Regulator of G protein Signaling 4 (RGS4) . RGS4 is a member of the RGS protein family, which plays a crucial role in regulating G protein-coupled receptor signaling pathways .

Mode of Action

CCG-43448 interacts with its target, RGS4, and inhibits its function . This inhibition is likely to enhance the analgesic effect mediated by opioid receptors (ORs) by removing RGS4-mediated inhibition of these receptors and by preventing OR internalization in the spinal cord .

Biochemical Pathways

The compound acts on the Rho pathway , a critical signaling pathway involved in various cellular functions . By inhibiting RGS4, CCG-43448 disrupts the normal functioning of this pathway, leading to changes in cellular responses .

Pharmacokinetics

Factors such as the compound’s solubility, stability, and its interactions with transport proteins can influence its absorption and distribution within the body .

Result of Action

CCG-43448 has been shown to suppress several pathological processes, including cancer cell migration, tissue fibrosis, and the development of atherosclerotic lesions . These suppressions are caused by the inhibition of myocardin-related transcription factor A (MRTF-A), a critical factor for epithelial–mesenchymal transition (EMT) . The S-isomer of CCG-43448 exhibits higher inhibitory effects on the cellular events triggered by MRTF-A activation, including serum response factor-mediated gene expression and cell migration .

Action Environment

Environmental factors can influence the action, efficacy, and stability of a compound like CCG-43448. For instance, factors such as pH, temperature, and the presence of other molecules can affect the compound’s stability and its interactions with its target . Additionally, epigenetic changes influenced by environmental factors can also impact how a compound like CCG-43448 interacts with its target and exerts its effects .